5-((2-(2,4-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[[2-(2,4-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C26H24N4O5/c1-16-22(27-25(35-16)20-10-9-19(33-3)13-24(20)34-4)15-29-11-12-30-23(26(29)31)14-21(28-30)17-5-7-18(32-2)8-6-17/h5-14H,15H2,1-4H3
• InChI Key: CGUQJAOIUZDJAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=C(C=C(C=C2)OC)OC)CN3C=CN4C(=CC(=N4)C5=CC=C(C=C5)OC)C3=O
• Molecular Formula: C26H24N4O5
• Molecular Weight: 472.5 g/mol

Description

5-((2-(2,4-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C26H24N4O5 and its molecular weight is 472.501. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of compounds with structural similarities to the queried chemical, involving complex molecules like pyrazoles and oxazoles, has been reported. For instance, Şahin et al. (2011) synthesized compounds featuring benzoxazolinone and phenyl substituents, analyzing their structures through X-ray diffraction and DFT studies (Şahin et al., 2011). These compounds are characterized by their unique molecular geometries and electrostatic potential maps, which are essential for understanding their reactivity and potential applications in various fields, including materials science and pharmacology.

Theoretical Calculations and Reactivity

Detailed theoretical studies, including DFT calculations, have been conducted to understand the electronic properties and reactivity of these molecules. For example, the study by Gökşen et al. (2013) involved theoretical calculations to predict the vibrational frequencies and chemical shifts of newly synthesized pyrazole derivatives, comparing them with experimental data to validate the computational models (Gökşen et al., 2013). Such studies are crucial for designing molecules with desired properties for specific applications, including drug development and catalysis.

Antimicrobial and Biological Activities

Several studies have investigated the antimicrobial properties of pyrazole derivatives. The research by Gökşen et al. (2013) tested synthesized compounds against various bacteria and fungi, finding them to possess slight activity (Gökşen et al., 2013). Such findings highlight the potential of these compounds as frameworks for developing new antimicrobial agents.

Electrochemical and Materials Applications

Research has also explored the electrochemical properties of pyrazole-based compounds for potential applications in materials science. For instance, Zhao et al. (2014) synthesized novel polymeric electrochromic materials employing pyrazine derivatives, demonstrating their potential use in NIR electrochromic devices due to their high coloration efficiency and fast response time (Zhao et al., 2014).